BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methyloxetan-3-ol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyloxetan-3-ol

Cat. No.: B170169

Technical Guide: 3-Methyloxetan-3-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and a
likely synthetic approach for 3-Methyloxetan-3-ol (CAS No. 162816-08-2), a heterocyclic
compound of interest in medicinal chemistry and materials science.

Molecular Formula and Weight

The chemical properties of 3-Methyloxetan-3-ol are summarized in the table below.

Property Value Citations
Molecular Formula CaHsO2 [1112][3]
Molecular Weight 88.11 g/mol [11121[3]
IUPAC Name 3-methyloxetan-3-ol

CAS Number 162816-08-2 [1][2][3]

Experimental Protocols

Synthesis of 3-Methyloxetan-3-ol via Organometallic Addition to Oxetan-3-one
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A prevalent and effective method for the synthesis of tertiary alcohols is the addition of an
organometallic reagent to a ketone. In the case of 3-Methyloxetan-3-ol, this involves the
reaction of a methyl organometallic reagent, such as methylmagnesium bromide (MeMgBr) or
methyllithium (MeLi), with oxetan-3-one. This approach is analogous to the general procedure
developed for the synthesis of 3-aryloxetan-3-ols.[4]

Reaction Scheme:
General Laboratory Procedure:

o Reaction Setup: A reaction flask, equipped with a magnetic stirrer and a dropping funnel, is
charged with a solution of oxetan-3-one in an anhydrous aprotic solvent (e.g., diethyl ether or
tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon). The flask is cooled in
an ice bath to 0°C.

» Addition of Organometallic Reagent: A solution of the methyl organometallic reagent (e.g.,
methylmagnesium bromide in diethyl ether) is added dropwise to the stirred solution of
oxetan-3-one. The temperature is maintained at 0°C throughout the addition.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) to confirm the consumption of the starting ketone.

e Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride.

o Extraction: The aqueous layer is separated and extracted multiple times with an organic
solvent such as ethyl acetate. The combined organic extracts are then washed with brine.

e Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced
pressure to yield the crude product.

 Purification: The crude 3-Methyloxetan-3-ol can be purified by column chromatography on
silica gel or by distillation under reduced pressure.

Logical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]
e 2.issr.edu.kh [issr.edu.kh]

» 3. researchgate.net [researchgate.net]

e 4. pubs.acs.org [pubs.acs.org]

« To cite this document: BenchChem. [3-Methyloxetan-3-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170169#3-methyloxetan-3-ol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

